N-butyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-butyl-3-(methanesulfonamido)benzamide
• InChI: InChI=1S/C12H18N2O3S/c1-3-4-8-13-12(15)10-6-5-7-11(9-10)14-18(2,16)17/h5-7,9,14H,3-4,8H2,1-2H3,(H,13,15)
• InChI Key: OQDCOWFRCMIPLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)NS(=O)(=O)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

N-butyl-3-[(methylsulfonyl)amino]benzamide, also known as BMA-168, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylurea derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

N-butyl-3-[(methylsulfonyl)amino]benzamide acts as a sulfonylurea receptor agonist and stimulates the release of insulin from pancreatic beta cells. It also inhibits the activity of cyclooxygenase-2 (COX-2) and reduces the production of inflammatory mediators such as prostaglandins. N-butyl-3-[(methylsulfonyl)amino]benzamide has also been shown to modulate the activity of ion channels and receptors in the central nervous system, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-butyl-3-[(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to lower blood glucose levels in animal models of diabetes and improve insulin sensitivity. N-butyl-3-[(methylsulfonyl)amino]benzamide has also been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. In addition, N-butyl-3-[(methylsulfonyl)amino]benzamide has been shown to protect against neurodegeneration and improve cognitive function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-butyl-3-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological properties. However, N-butyl-3-[(methylsulfonyl)amino]benzamide also has some limitations. It has low water solubility, which may limit its use in certain experiments. In addition, N-butyl-3-[(methylsulfonyl)amino]benzamide has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several potential future directions for the study of N-butyl-3-[(methylsulfonyl)amino]benzamide. One area of research could focus on the development of more water-soluble derivatives of N-butyl-3-[(methylsulfonyl)amino]benzamide, which may have broader applications in scientific research. Another area of research could focus on the potential applications of N-butyl-3-[(methylsulfonyl)amino]benzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, future research could focus on the safety and efficacy of N-butyl-3-[(methylsulfonyl)amino]benzamide in human clinical trials, which may pave the way for its use as a therapeutic agent in humans.
Conclusion:
In conclusion, N-butyl-3-[(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to have various pharmacological properties, including antidiabetic, anti-inflammatory, and neuroprotective effects. N-butyl-3-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments, but it also has some limitations. Future research could focus on the development of more water-soluble derivatives of N-butyl-3-[(methylsulfonyl)amino]benzamide, the potential applications of N-butyl-3-[(methylsulfonyl)amino]benzamide in the treatment of neurodegenerative diseases, and the safety and efficacy of N-butyl-3-[(methylsulfonyl)amino]benzamide in human clinical trials.

Scientific Research Applications

N-butyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have various pharmacological properties, including antidiabetic, anti-inflammatory, and analgesic effects. N-butyl-3-[(methylsulfonyl)amino]benzamide has also been shown to exhibit neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.